methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-(2-benzylsulfanylacetyl)piperidine-4-carboxylate
• InChI: InChI=1S/C16H21NO3S/c1-20-16(19)14-7-9-17(10-8-14)15(18)12-21-11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key: WWQXQMCLYGSLTP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CSCC2=CC=CC=C2
• Molecular Formula: C16H21NO3S
• Molecular Weight: 307.4 g/mol

Description

Methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate, also known as MBAP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological agent. MBAP belongs to the class of piperidinecarboxylates and is known for its ability to interact with various biological targets, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate is not fully understood, but it is believed to interact with various biological targets in the brain, including the dopamine transporter. By binding to the dopamine transporter, methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate is thought to increase the levels of dopamine in the brain, which can have a range of physiological and biochemical effects.
Biochemical and Physiological Effects:
methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects, including an increase in dopamine levels, which can lead to improved cognitive function and a reduction in symptoms associated with neurological disorders such as Parkinson's disease and ADHD. Additionally, methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate has been shown to have antioxidant properties, which can help protect cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate in lab experiments is its ability to interact with specific biological targets, making it a valuable tool for studying the mechanisms underlying various neurological disorders. However, the complex synthesis process and potential safety concerns associated with handling methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate make it a challenging compound to work with in the laboratory.

Future Directions

There are several potential future directions for research involving methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate. One promising avenue is the development of new drugs based on the structure of methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate, which could have improved efficacy and reduced side effects compared to existing treatments. Additionally, further research is needed to fully understand the mechanisms underlying the effects of methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate on the brain, which could lead to new insights into the treatment of neurological disorders.

Synthesis Methods

The synthesis of methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate involves a multistep process that begins with the reaction of benzyl chloride with thioacetic acid to form benzylthioacetic acid. This intermediate is then reacted with piperidine and methyl chloroformate to produce methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate. The synthesis of methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate is a complex process that requires careful attention to detail and strict adherence to safety protocols.

Scientific Research Applications

Methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate has been the subject of numerous scientific studies, with researchers exploring its potential as a pharmacological agent. One of the most promising applications of methyl 1-[(benzylthio)acetyl]-4-piperidinecarboxylate is its ability to interact with the dopamine transporter, which is a key target in the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).